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Compound of Interest

Compound Name: 2-Methylcyclohexyl acetate

Cat. No.: B1359852 Get Quote

Essential Safety and Handling Guide for 2-
Methylcyclohexyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Methylcyclohexyl acetate. Adherence to these procedures is critical for ensuring a safe

laboratory environment and proper disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Methylcyclohexyl acetate is

provided below. This information is crucial for safe handling and storage.
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Property Value

CAS Number 5726-19-2[1][2][3][4][5]

Molecular Formula C₉H₁₆O₂[1][2][3][4]

Molecular Weight 156.22 g/mol [2][4][6]

Appearance Clear, colorless liquid[7][8]

Boiling Point 182°C (lit.)[3][4][5]

Flash Point 66°C to 68°C[3][7]

Specific Gravity 0.947 to 0.951 (at 20°C)[7][8]

Water Solubility 0.44 g/L (at 20°C)[7]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methylcyclohexyl acetate is classified as a combustible liquid that can cause serious eye

irritation and may cause skin and respiratory irritation.[1][6] Proper PPE is mandatory to

minimize exposure risk.
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Hazard Required PPE

Eye Irritation

Wear tightly fitting safety goggles with side-

shields (conforming to EN 166 or NIOSH

standards).[6][7][8][9]

Skin Irritation

Wear protective gloves (chemical-resistant, e.g.,

light weight rubber) and impervious protective

clothing.[1][6][7][8][9]

Respiratory Irritation

Use in a well-ventilated area.[1][6] If exposure

limits are exceeded or irritation is experienced, a

NIOSH/MSHA approved full-face respirator

should be worn.[6][7][9]

Combustible Liquid
Keep away from heat, sparks, open flames, and

hot surfaces. Use non-sparking tools.[6]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following handling protocol is required to ensure safety.

1. Preparation and Engineering Controls:

Ensure adequate ventilation, such as working in a chemical fume hood.[6][9]

Locate and ensure accessibility of emergency eyewash stations and safety showers.[1][9]

Remove all sources of ignition from the handling area.[6]

2. Handling the Chemical:

Wear all required PPE as specified in the table above before handling.

Avoid contact with skin and eyes.[2][6]

Do not eat, drink, or smoke in the handling area.[1]
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Keep the container tightly closed when not in use.[1][6][8]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][6][8]

Keep containers tightly closed and store away from incompatible materials such as strong

oxidizing agents.[8][9]

Store apart from foodstuff containers.[6]

Emergency and First Aid Procedures
Immediate response is critical in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6][8][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1][6][8][9]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[1][6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][8][9]
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Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

Spill Response:

Evacuate: Clear the area of all personnel.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Use inert, non-combustible absorbent material like sand or earth to contain the spill.

[1][8]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[1][6]

Decontaminate: Clean the spill area thoroughly.

Disposal:

Disposal of 2-Methylcyclohexyl acetate and its containers must be in accordance with all

applicable local, regional, and national regulations.[9]

Do not allow the chemical to enter drains or waterways.[6]

Contaminated packaging should be triple rinsed and offered for recycling or disposed of as

hazardous waste.[6]
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Workflow for Handling 2-Methylcyclohexyl Acetate
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Caption: Logical workflow for the safe handling and disposal of 2-Methylcyclohexyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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